Cas no 165743-61-3 (Ethanone,1-(1,5-diethyl-1H-pyrazol-3-yl)-)
165743-61-3 structure
Product Name:Ethanone,1-(1,5-diethyl-1H-pyrazol-3-yl)-
CAS No:165743-61-3
MF:C9H14N2O
MW:166.220262050629
CID:110688
PubChem ID:22145407
Update Time:2025-04-18
Ethanone,1-(1,5-diethyl-1H-pyrazol-3-yl)- Chemical and Physical Properties
Names and Identifiers
-
- Ethanone,1-(1,5-diethyl-1H-pyrazol-3-yl)-
- Ethanone, 1-(1,5-diethyl-1H-pyrazol-3-yl)- (9CI)
- 1-(1,5-DIETHYLPYRAZOL-3-YL)ETHANONE
- 165743-61-3
- SCHEMBL6077710
- CVSVOYOSJSDAGG-UHFFFAOYSA-N
- 1-(1,5-Diethyl-1H-pyrazol-3-yl)ethanone
- DTXSID301277695
- 3-Acetyl-1,5-diethylpyrazole
-
- Inchi: 1S/C9H14N2O/c1-4-8-6-9(7(3)12)10-11(8)5-2/h6H,4-5H2,1-3H3
- InChI Key: CVSVOYOSJSDAGG-UHFFFAOYSA-N
- SMILES: O=C(C)C1C=C(CC)N(CC)N=1
Computed Properties
- Exact Mass: 166.11072
- Monoisotopic Mass: 166.110613074g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 34.9Ų
Experimental Properties
- PSA: 34.89
Ethanone,1-(1,5-diethyl-1H-pyrazol-3-yl)- Related Literature
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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